Cas no 97748-75-9 (Uridine, 2'-azido-2'-deoxy-5-methyl-)

Uridine, 2'-azido-2'-deoxy-5-methyl- structure

97748-75-9 structure

Product Name:Uridine, 2'-azido-2'-deoxy-5-methyl-

CAS No:97748-75-9

MF:C₁₀H₁₃N₅O₅

MW:283.240721464157

CID:750904

PubChem ID:70700658

Update Time:2024-03-01

Uridine, 2'-azido-2'-deoxy-5-methyl- Chemical and Physical Properties

Names and Identifiers

- Uridine, 2'-azido-2'-deoxy-5-methyl-
- 2′-Azido-2′-deoxy-5-methyluridine (ACI)
- 2′-Deoxy-2′-azidoribothymidine
- Inchi： 1S/C10H13N5O5/c1-4-2-15(10(19)12-8(4)18)9-6(13-14-11)7(17)5(3-16)20-9/h2,5-7,9,16-17H,3H2,1H3,(H,12,18,19)/t5-,6-,7-,9-/m1/s1
- InChI Key： JEIPQKWFUIEONT-JXOAFFINSA-N
- SMILES： N([C@@H]1[C@H](O)[C@@H](CO)O[C@H]1N1C=C(C)C(=O)NC1=O)=[N+]=[N-]

Computed Properties

Exact Mass: 283.09166853g/mol
Monoisotopic Mass: 283.09166853g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 20
Rotatable Bond Count: 3
Complexity: 514
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 4
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.6
Topological Polar Surface Area: 114Å²

Uridine, 2'-azido-2'-deoxy-5-methyl- Production Method

Production Method 1

22423-26-3

97748-75-9

Reaction Conditions

1.1 Reagents: Sodium azide Solvents: Dimethylformamide ; 9 h, 150 °C
1.1 Reagents: Sodium azide Solvents: Dimethylformamide

Reference

: Cu(I)-Catalyzed Efficient Synthesis of 2'-Triazolo-nucleoside ConjugatesSynthesis and evaluation of thymidine-5'-O-monophosphate analogues as inhibitors of Mycobacterium tuberculosis thymidylate kinase

Mathur, D.; et al Vanheusden, Veerle; et al, Journal of Heterocyclic Chemistry, 2015, 52(3), 701-710

Production Method 2

1463-10-1

97748-75-9

Reaction Conditions

1.1 Reagents: Diphenyl carbonate Catalysts: Sodium bicarbonate Solvents: Dimethylformamide ; 30 min, 130 °C
2.1 Reagents: Sodium azide Solvents: Dimethylformamide ; 9 h, 150 °C

Reference

: Cu(I)-Catalyzed Efficient Synthesis of 2'-Triazolo-nucleoside Conjugates

Mathur, D.; et al, Journal of Heterocyclic Chemistry, 2015, 52(3), 701-710